Cas no 87844-46-0 (1H-Pyrazole, 1-hydroxy-4-iodo-)
87844-46-0 structure
1H-Pyrazole, 1-hydroxy-4-iodo- Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-hydroxy-4-iodo-
- 1-hydroxy-4-iodopyrazole
- 1-Hydroxy-4-iodo-1H-pyrazole (ACI)
- BS-45502
- 4-Iodo-1H-pyrazol-1-ol
- E84932
- SCHEMBL5645868
- SEJBISGBNFHBFD-UHFFFAOYSA-N
- 87844-46-0
- 4-IODOPYRAZOL-1-OL
- DTXSID60539129
- +Expand
-
- SEJBISGBNFHBFD-UHFFFAOYSA-N
- 1S/C3H3IN2O/c4-3-1-5-6(7)2-3/h1-2,7H
- IC1=CN(O)N=C1
Computed Properties
- 209.92901g/mol
- 1
- 2
- 0
- 209.92901g/mol
- 7
- 70
- 0
- 0
- 0
- 0
- 0
- 1
- 1
- 38Ų
1H-Pyrazole, 1-hydroxy-4-iodo- Price
1H-Pyrazole, 1-hydroxy-4-iodo- Related Literature
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Lizhong Zhu,Jie Li,Weiwei Huan RSC Adv., 2023,13, 27608-27612
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Mohamed Makha,Colin L. Raston,Alexandre N. Sobolev,Leonard J. Barbour,Peter Turner CrystEngComm, 2006,8, 306-308
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Dongha Kim,Adrian Hunt,Iradwikanari Waluyo J. Mater. Chem. A, 2023,11, 7299-7313
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Xiaodan Xu,Yang Liu,Xiaofeng Wang,Nan Gong,Zhimao Zhu,Mengxin Ren,Wei Cai,Xinzheng Zhang J. Mater. Chem. C, 2019,7, 8796-8802
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Wei Zhang,Guang Xu,Ying Cheng,Lingjuan Chen,Quan Huo,Suyan Liu Dalton Trans., 2018,47, 5217-5225
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Andrea Lassenberger,Anne Martel,Lionel Porcar,Niki Baccile Soft Matter, 2021,17, 2302-2314
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9. Front cover
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Christian Heine,Annette Trunschke,Robert Schlögl Phys. Chem. Chem. Phys., 2015,17, 8983-8993
87844-46-0 (1H-Pyrazole, 1-hydroxy-4-iodo-) Related Products
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- 163927-32-0((S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole)
- 1718-53-2(Benzaanthracene-d12)
- 172516-46-0(Ethyl 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate)
- 112076-61-6(Deoxycholic acid-d)
- 121578-13-0(n-Pentacosane-d52)
- 179694-33-8(Benzonitrile,4-(2S)-2-oxiranyl-)
- 154874-94-9(Tert-butyl 4-chloropiperidine-1-carboxylate)
- 157701-72-9(2-Fluoro-4-nitrobenzaldehyde)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:87844-46-0)1H-Pyrazole, 1-hydroxy-4-iodo-
99%/99%
250mg/1g
177.0/442.0